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Compound of Interest

Compound Name: c-Myc inhibitor 6

Cat. No.: B10861350 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of c-Myc inhibitor 6. It is intended for researchers, scientists,

and drug development professionals to ensure the safe and effective use of this potent

compound in a laboratory setting.

Chemical and Physical Properties
c-Myc inhibitor 6, also known as compound A102, is a potent inhibitor of the c-Myc protein, a

key transcription factor involved in cell growth and proliferation.[1][2] Its disruption of c-Myc

activity makes it a valuable tool in cancer research, but also necessitates careful handling due

to its potential biological effects.[1][2]

Property Value Source

Molecular Formula C₂₃H₂₉BN₂O₅ [3]

Molecular Weight 424.3 g/mol [3]

CAS Number 2768765-58-6 [1]

Appearance Solid [4]

Solubility Soluble in DMSO [4][5]

Storage
Store at -20°C for long-term

storage.
[4]
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Personal Protective Equipment (PPE)
Due to the potent nature of c-Myc inhibitor 6 and its classification as a potentially hazardous

compound, a stringent PPE protocol is mandatory. The following PPE should be worn at all

times when handling the compound, from receiving to disposal.

PPE Component Specification Rationale

Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case of a breach

in the outer glove.

Lab Coat/Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosols.

Face Shield

Required when there is a risk

of splashing (e.g., preparing

stock solutions, cleaning

spills).

Provides full-face protection.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powdered form of the

compound or when there is a

potential for aerosolization.

Prevents inhalation of the

potent compound.

Step-by-Step Handling Procedures
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

3.1. Receiving and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10861350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

Don PPE: Before opening the package, don the appropriate PPE as outlined in the table

above.

Verify Integrity: Open the package in a designated containment area, such as a chemical

fume hood or biological safety cabinet, and verify that the primary container is intact.

Label and Store: Label the container with the date of receipt and store it at the

recommended temperature of -20°C in a clearly marked, designated area for potent

compounds.

3.2. Preparation of Stock Solutions

Work in a Containment Hood: All manipulations of the solid compound and preparation of

stock solutions must be performed in a certified chemical fume hood or a Class II biological

safety cabinet to prevent inhalation and contamination of the lab environment.

Use Designated Equipment: Utilize dedicated spatulas, weighing paper, and glassware for

handling c-Myc inhibitor 6.

Weighing: Tare a vial on the balance. Carefully add the desired amount of the solid inhibitor

to the vial using a dedicated spatula. Avoid creating dust.

Solubilization: Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration. Cap the vial securely and vortex until the solid is completely dissolved.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[1]

3.3. Experimental Use

Dilutions: Perform all dilutions of the stock solution within a containment hood.

Labeling: Clearly label all tubes and plates containing the inhibitor.
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Avoid Contamination: Use filtered pipette tips to prevent aerosol-mediated cross-

contamination.

Disposal Plan
Proper disposal of c-Myc inhibitor 6 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Stream Disposal Procedure

Solid c-Myc Inhibitor 6

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

institutional and local regulations for cytotoxic

waste disposal.

Unused Stock Solutions

Collect in a designated, sealed, and clearly

labeled hazardous waste container for liquid

chemical waste.

Contaminated Consumables (Gloves, Pipette

Tips, Tubes, etc.)

All disposable items that have come into contact

with the inhibitor should be collected in a

designated cytotoxic waste container (e.g., a

yellow bag or a specifically marked sharps

container for contaminated sharps).

Contaminated Glassware

Decontaminate reusable glassware by soaking it

in a suitable inactivating solution (e.g., a high pH

solution or a solution recommended by your

institution's safety office) before washing.

Spills

Spills should be cleaned immediately by

personnel wearing appropriate PPE. Use a spill

kit designed for cytotoxic drugs. Absorb the spill

with an absorbent material, then decontaminate

the area with an appropriate cleaning agent. All

materials used for cleanup must be disposed of

as cytotoxic waste.

Emergency Procedures
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In the event of accidental exposure, immediate action is required.

Exposure Route Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and copious

amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush the eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of handling c-Myc inhibitor 6, emphasizing

the integration of safety measures at each step.
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Workflow for Handling c-Myc Inhibitor 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. scbt.com [scbt.com]

3. c-Myc inhibitor 6 | C23H29BN2O5 | CID 168006878 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. apexbt.com [apexbt.com]

5. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for c-Myc
Inhibitor 6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861350#personal-protective-equipment-for-
handling-c-myc-inhibitor-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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